Cas no 854476-92-9 (2-CHLORO-4-THIOCYANATOPYRIMIDINE)

• Product Name: 2-CHLORO-4-THIOCYANATOPYRIMIDINE
• CAS No: 854476-92-9
• MF: C₅H₂ClN₃S
• MW: 171.607477664948
• CID: 890539
• Update Time: 2024-01-03

2-CHLORO-4-THIOCYANATOPYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-THIOCYANATOPYRIMIDINE
• (2-chloropyrimidin-4-yl) thiocyanate
• 2-Chloro-4-pyrimidinyl thiocyanate (ACI)
• Thiocyanic acid, 2-chloro-4-pyrimidyl ester (4CI)
• [(2-Chloropyrimidin-4-yl)sulfanyl]formonitrile

• Inchi： 1S/C5H2ClN3S/c6-5-8-2-1-4(9-5)10-3-7/h1-2H
• InChI Key： NUFAYJQDRJOZGP-UHFFFAOYSA-N
• SMILES： N#CSC1C=CN=C(Cl)N=1

Computed Properties

• Exact Mass: 170.96600

Experimental Properties

• PSA: 74.87000
• LogP: 1.70318